Cas no 444114-87-8 (3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide)

• Product Name: 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide
• CAS No: 444114-87-8
• MF: C₂₀H₂₃N₃O₃S
• MW: 385.47992348671
• CID: 6124156
• PubChem ID: 1646703
• Update Time: 2025-06-10

3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide
• 3-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• Thieno[2,3-b]pyridine-2-carboxamide, 3-amino-N-[2-(3,4-dimethoxyphenyl)ethyl]-4,6-dimethyl-
• 3-amino-N-(3,4-dimethoxyphenethyl)-4,6-dimethylthieno[2,3-b]pyridine-2-carboxamide
• AKOS002192809
• Oprea1_243580
• 444114-87-8
• F1765-0426

• Inchi： 1S/C20H23N3O3S/c1-11-9-12(2)23-20-16(11)17(21)18(27-20)19(24)22-8-7-13-5-6-14(25-3)15(10-13)26-4/h5-6,9-10H,7-8,21H2,1-4H3,(H,22,24)
• InChI Key： MHIKNVFAABJLKH-UHFFFAOYSA-N
• SMILES： C12SC(C(NCCC3=CC=C(OC)C(OC)=C3)=O)=C(N)C1=C(C)C=C(C)N=2

Computed Properties

• Exact Mass: 385.14601278g/mol
• Monoisotopic Mass: 385.14601278g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 509
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.257±0.06 g/cm3(Predicted)
• Boiling Point: 622.1±55.0 °C(Predicted)
• pka: 13.42±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno2,3-bpyridine-2-carboxamide

Introduction to 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno[2,3-bpyridine-2-carboxamide (CAS No. 444114-87-8)

The compound 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno[2,3-bpyridine-2-carboxamide, identified by its CAS number 444114-87-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule belongs to a class of heterocyclic compounds that have garnered considerable attention due to their potential therapeutic applications. The structural framework of this compound integrates multiple pharmacophoric elements, including an amino group, a dimethoxyphenyl moiety, and a thieno[2,3-bpyridine] scaffold, which collectively contribute to its unique chemical and biological properties.

Recent studies have highlighted the importance of thieno[2,3-bpyridine] derivatives in medicinal chemistry. These compounds exhibit a diverse range of biological activities, making them valuable candidates for drug discovery. The presence of the 4,6-dimethylthieno[2,3-bpyridine] core in this molecule imparts specific steric and electronic characteristics that influence its interactions with biological targets. Furthermore, the N-2-(3,4-dimethoxyphenyl)ethyl side chain introduces additional functional groups that can modulate the compound's pharmacokinetic profile and binding affinity.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymatic pathways implicated in various diseases. The amino-N group at the terminal position serves as a hydrogen bond acceptor or donor, depending on the context, which is crucial for establishing favorable interactions with protein targets. This feature has been exploited in the design of molecules targeting enzymes such as kinases and phosphodiesterases, which are central to numerous signaling cascades.

The dimethoxyphenyl moiety is another critical pharmacophore in this compound. This aromatic ring system not only contributes to the overall lipophilicity but also provides a platform for further functionalization or interaction with specific residues in biological targets. In particular, the methoxy groups at the 3 and 4 positions enhance the compound's solubility and metabolic stability, making it a promising candidate for oral administration.

Recent advancements in computational chemistry have enabled more accurate predictions of the biological activity of such complex molecules. Molecular docking studies have been instrumental in understanding how 3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno[2,3-bpyridine-2-carboxamide interacts with its intended targets. These studies suggest that the compound can bind effectively to enzymes involved in inflammatory pathways and may exhibit anti-inflammatory properties. Additionally, preliminary data indicate that this molecule may have neuroprotective effects, making it a candidate for treating neurodegenerative disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves key transformations such as condensation reactions, cyclization processes, and functional group modifications. Each step has been optimized to ensure high yield and purity, which are essential for subsequent biological evaluation. The use of advanced synthetic methodologies has also allowed for the introduction of structural variations at different positions within the molecule.

In conclusion,3-amino-N-2-(3,4-dimethoxyphenyl)ethyl-4,6-dimethylthieno[2,3-bpyridine-2-carboxamide (CAS No. 444114-87-8) is a structurally complex and biologically relevant molecule with significant potential in drug discovery. Its unique combination of pharmacophores and favorable physicochemical properties make it an attractive candidate for further development. Ongoing research aims to elucidate its mechanism of action and explore its therapeutic applications in various disease models.